Cas no 1361760-40-8 (5-Chloro-3-(2,6-dichlorophenyl)picolinic acid)

• Product Name: 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid
• CAS No: 1361760-40-8
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926229
• Update Time: 2025-06-08

5-Chloro-3-(2,6-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-6-4-7(11(12(17)18)16-5-6)10-8(14)2-1-3-9(10)15/h1-5H,(H,17,18)
• InChI Key： WPIYFKAJDWHPLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC(=CN=C1C(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid

Introduction to 5-Chloro-3-(2,6-dichlorophenyl)picolinic Acid (CAS No. 1361760-40-8)

5-Chloro-3-(2,6-dichlorophenyl)picolinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361760-40-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of chlorine atoms at the 5th and 2,6 positions of the phenyl ring introduces unique electronic and steric properties, making this derivative a subject of intense study for its structural and functional characteristics.

The molecular structure of 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid consists of a pyridine ring substituted with a chloro group at the 5-position and a phenyl ring at the 3-position, which is further substituted with chlorine atoms at the 2 and 6 positions. This specific arrangement imparts distinct reactivity and interaction potential with biological targets, making it a valuable scaffold for drug discovery and development. The compound’s solubility profile, melting point, and spectroscopic properties have been thoroughly characterized, providing a solid foundation for its use in various scientific applications.

In recent years, there has been growing interest in picolinic acid derivatives due to their reported bioactivities, including anti-inflammatory, antimicrobial, and anticancer properties. Specifically, 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid has been investigated for its potential role in modulating cellular pathways associated with disease progression. Preliminary studies suggest that this compound may interact with enzymes and receptors involved in metabolic regulation and signal transduction, offering a promising avenue for therapeutic intervention.

One of the most compelling aspects of 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid is its versatility as a chemical probe. Researchers have utilized this compound to study the mechanisms of action of various biological processes. For instance, its ability to inhibit specific enzymatic activities has been explored in models of inflammation and cancer. The chlorinated phenyl ring enhances binding affinity to target proteins, making it an effective tool for high-throughput screening assays. These studies have not only elucidated the structural requirements for bioactivity but also provided insights into the development of novel pharmacological agents.

The synthesis of 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and regioselective chlorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies highlight the compound’s synthetic accessibility while maintaining its structural integrity for downstream applications.

From a pharmaceutical perspective, 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid represents an intriguing candidate for further development into therapeutic agents. Its unique structural features offer opportunities to design derivatives with enhanced potency and selectivity. Current research is focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce off-target effects. Additionally, computational modeling techniques are being used to predict binding interactions with potential drug targets, aiding in the rational design of next-generation compounds.

The role of 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid in academic and industrial research continues to expand as new methodologies emerge. Its application in chemical biology extends beyond mere mechanistic studies; it also serves as a basis for developing novel diagnostic tools. For example, fluorescent derivatives of this compound have been explored as probes for imaging cellular processes in real-time. Such advancements underscore the compound’s importance as a versatile tool in biomedical research.

As our understanding of complex biological systems grows, so does the demand for sophisticated chemical tools like 5-Chloro-3-(2,6-dichlorophenyl)picolinic acid. Its ability to modulate biological pathways with high precision makes it an indispensable asset in drug discovery programs targeting chronic diseases such as cancer and metabolic disorders. Collaborative efforts between chemists and biologists are essential to fully harness its potential and translate laboratory findings into tangible therapeutic benefits.

In conclusion,5-Chloro-3-(2,6-dichlorophenyl)picolinic acid (CAS No. 1361760-40-8) stands out as a significant compound in modern chemical biology research due to its unique structural features and diverse biological activities. Ongoing studies continue to uncover new applications for this derivative, reinforcing its importance as a scaffold for drug development and a tool for exploring fundamental biological processes. The continued exploration of its properties will undoubtedly lead to further breakthroughs in understanding disease mechanisms and developing innovative treatments.